Cas no 5389-76-4 ((3beta,11alpha)-12-Ursene-3,11-diol)

(3beta,11alpha)-12-Ursene-3,11-diol structure
5389-76-4 structure
Product Name:(3beta,11alpha)-12-Ursene-3,11-diol
CAS No:5389-76-4
MF:C30H50O2
MW:442.716809749603
CID:2028898
Update Time:2025-03-25

(3beta,11alpha)-12-Ursene-3,11-diol Chemical and Physical Properties

Names and Identifiers

    • (3beta,11alpha)-12-Ursene-3,11-diol
    • Urs-12-ene-3,11-diol, (3β,11α)-
    • Inchi: 1S/C30H50O2/c1-18-9-12-27(5)15-16-29(7)20(24(27)19(18)2)17-21(31)25-28(6)13-11-23(32)26(3,4)22(28)10-14-30(25,29)8/h17-19,21-25,31-32H,9-16H2,1-8H3
    • InChI Key: YBKVUOUSCZYKRB-UHFFFAOYSA-N
    • SMILES: CC1C(C)C2C(CCC3(C4(C(C5(C(CC4)C(C)(C)C(O)CC5)C)C(O)C=C32)C)C)(C)CC1

Experimental Properties

  • Density: 1.05±0.1 g/cm3(Predicted)
  • Melting Point: 231-233 °C (decomp)(Solv: acetone (67-64-1))
  • Boiling Point: 526.2±50.0 °C(Predicted)
  • pka: 14.14±0.70(Predicted)
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